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Compound of Interest

Compound Name: 4-Methoxy-5-methylpyrimidine

CAS No.: 17758-12-2

Cat. No.: B096741

Get Quote

Comparative Mass Spectrometry Profiling: 4-
Methoxy-5-methylpyrimidine
Executive Summary
4-Methoxy-5-methylpyrimidine (CAS: 14301-38-3) presents a unique analytical challenge in

drug development and impurity profiling due to its structural similarity to regioisomers like 4-

methoxy-6-methylpyrimidine. Accurate differentiation is critical, as the position of the methyl

group (C5 vs. C6) significantly alters the pharmacophore's electronic properties and metabolic

stability.

This guide provides a definitive technical comparison of the mass spectrometry (MS)

fragmentation patterns of 4-Methoxy-5-methylpyrimidine against its key structural

alternatives. By leveraging the "Ortho Effect"—a specific interaction between the C4-methoxy

and C5-methyl groups—analysts can confidently distinguish this compound from its isomers

using standard Electron Ionization (EI) MS workflows.
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The fragmentation of 4-Methoxy-5-methylpyrimidine under Electron Ionization (70 eV) is

governed by the stability of the pyrimidine ring and the lability of the methoxy substituent.

Unlike its isomers, the C5-methyl group is ortho to the C4-methoxy group, creating a unique

steric and electronic environment that facilitates specific hydrogen transfer mechanisms.

Key Fragmentation Pathways
Molecular Ion (

): The parent ion appears at m/z 124. It is relatively stable due to the aromatic pyrimidine
system.

Primary Pathway: Loss of Formaldehyde (

):

Mechanism: A four-centered rearrangement involving the transfer of a hydrogen atom from

the methoxy methyl group to the ring nitrogen or oxygen, followed by the expulsion of

neutral formaldehyde (30 Da).

Result: Formation of the 5-methylpyrimidine radical cation at m/z 94.

Significance: This is typically the base peak or a high-intensity fragment in

methoxypyrimidines.

Secondary Pathway: Methyl Radical Loss (

):

Mechanism: Direct cleavage of the methyl group from the methoxy substituent.

Result: Formation of the cation at m/z 109.

Differentiation: This pathway competes with formaldehyde loss but is often less favorable

in the presence of the ortho-methyl group, which stabilizes the transition state for

formaldehyde elimination.

Ring Cleavage (RDA & HCN Loss):
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The ion at m/z 94 further fragments by losing hydrogen cyanide (HCN, 27 Da) to yield m/z

67, a characteristic signature of the pyrimidine core.

Fragmentation Pathway Diagram
The following diagram illustrates the specific decay logic for 4-Methoxy-5-methylpyrimidine,

highlighting the critical m/z transitions.
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Caption: Mechanistic fragmentation tree for 4-Methoxy-5-methylpyrimidine showing the

dominant formaldehyde loss pathway facilitated by the ortho-methyl group.

Comparative Profiling: The "Ortho Effect"
Advantage
The core challenge in analyzing substituted pyrimidines is distinguishing between

regioisomers. The table below compares 4-Methoxy-5-methylpyrimidine with its primary

isomer (6-methyl) and analogue (des-methyl).

Table 1: Spectral Differentiation Matrix
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Feature
4-Methoxy-5-

methylpyrimidine

(Target)

4-Methoxy-6-

methylpyrimidine

(Isomer)

4-Methoxypyrimidine

(Analogue)

Structure
Ortho (1,2-

relationship)
Meta (1,3-relationship) No methyl substituent

Molecular Ion (

)
m/z 124 m/z 124 m/z 110

Base Peak (Typical)
m/z 94 (

)
m/z 95 or 109 (Mixed)

m/z 80 (

)

Ortho Effect

Strong. Proximity of 5-

Me to 4-OMe

facilitates H-transfer,

boosting the m/z 94

signal.

Absent. 6-Me is too

distant. Fragmentation

is less specific; higher

relative abundance of

m/z 109 (

).

N/A

Diagnostic Ratio
High Ratio: (m/z 94) /

(m/z 109)

Low Ratio: (m/z 94) /

(m/z 109)
N/A

Key Fragment m/z 67 (from m/z 94) m/z 67 (from m/z 94) m/z 53 (from m/z 80)

Why This Matters
Target (5-Me): The ortho geometry stabilizes the transition state for formaldehyde loss. You

will observe a "cleaner" spectrum dominated by the m/z 94 ion.

Isomer (6-Me): Lacking the ortho-stabilization, the direct cleavage of the methyl radical (m/z

109) competes more effectively. A spectrum with a significantly higher m/z 109 relative

intensity suggests the meta isomer.

Experimental Protocol (GC-EI-MS)
To replicate these results and ensure reproducible differentiation, follow this standardized

protocol. This workflow minimizes in-source fragmentation variability.
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Workflow Diagram
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Caption: Standardized GC-EI-MS workflow for pyrimidine isomer differentiation.

Step-by-Step Methodology
Sample Preparation:

Dissolve 1 mg of the standard in 1 mL of HPLC-grade Methanol or Acetonitrile.

Critical: Avoid protic solvents if derivatization is not intended, though methanol is

acceptable for direct injection.

GC Parameters:

Column: HP-5ms (30 m × 0.25 mm, 0.25 µm) or equivalent non-polar phase.

Inlet: Split mode (20:1), 250°C.

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Oven Program: 60°C (1 min) → 15°C/min → 280°C (3 min).

MS Parameters:

Ionization: Electron Impact (EI) at 70 eV.

Source Temp: 230°C. (Higher temps may induce thermal degradation).

Scan Range: m/z 40–400.

Data Validation:
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Extract ion chromatograms (EIC) for m/z 124, 109, and 94.

Calculate the ratio of Intensity(94) / Intensity(109). A ratio > 5 typically indicates the 5-

methyl (ortho) isomer, whereas a ratio < 2 suggests the 6-methyl (meta) isomer.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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